molecular formula C12H14BrNO3 B255660 Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate

Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate

Cat. No. B255660
M. Wt: 300.15 g/mol
InChI Key: QOFZJNBQKABLMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate, also known as BMB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. BMB belongs to the class of α-ketoamides, which are known to exhibit anti-inflammatory and anti-tumor activities. In

Mechanism of Action

The mechanism of action of Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate is not fully understood. However, it has been proposed that Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate may inhibit the activity of enzymes involved in inflammation and tumor growth. Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate has also been shown to inhibit the expression of pro-inflammatory cytokines and chemokines. Furthermore, Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate has been reported to inhibit the activity of the NF-κB signaling pathway, which is involved in inflammation and cancer.
Biochemical and Physiological Effects:
Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate has been shown to have a number of biochemical and physiological effects. It has been reported to reduce the production of reactive oxygen species and inhibit the activity of enzymes involved in inflammation and tumor growth. Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate has also been shown to induce apoptosis in cancer cells and protect neurons from oxidative stress. Additionally, Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate has been reported to have anti-angiogenic effects, which may be useful in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One advantage of Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate is its high purity and high yield synthesis method. Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate has also been shown to exhibit potent anti-inflammatory and anti-tumor activities. However, one limitation of Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate is its limited solubility in water, which may limit its use in certain experiments. Additionally, more research is needed to fully understand the mechanism of action of Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate and its potential therapeutic applications.

Future Directions

There are several future directions for Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate research. One area of interest is the development of Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate derivatives with improved solubility and potency. Additionally, more research is needed to fully understand the mechanism of action of Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate and its potential therapeutic applications. Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate may also have applications in the treatment of neurodegenerative diseases, and further research in this area is warranted. Finally, Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate may have potential as a therapeutic agent in combination with other drugs, and more research is needed to explore this possibility.
Conclusion:
In conclusion, Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate exhibits anti-inflammatory, anti-tumor, and anti-angiogenic activities, and may have applications in the treatment of cancer and neurodegenerative diseases. While Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate has several advantages, such as its high purity and high yield synthesis method, more research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate involves the reaction between 3-bromo-4-methylaniline and methyl acetoacetate in the presence of a base catalyst. The product is then purified using column chromatography. This method has been reported to yield a high purity and high yield of Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate.

Scientific Research Applications

Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate has been extensively studied for its potential therapeutic properties. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic activities. Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate has also been reported to inhibit the growth of cancer cells and induce apoptosis. Additionally, Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

properties

Product Name

Methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate

Molecular Formula

C12H14BrNO3

Molecular Weight

300.15 g/mol

IUPAC Name

methyl 4-(3-bromo-4-methylanilino)-4-oxobutanoate

InChI

InChI=1S/C12H14BrNO3/c1-8-3-4-9(7-10(8)13)14-11(15)5-6-12(16)17-2/h3-4,7H,5-6H2,1-2H3,(H,14,15)

InChI Key

QOFZJNBQKABLMV-UHFFFAOYSA-N

SMILES

CC1=C(C=C(C=C1)NC(=O)CCC(=O)OC)Br

Canonical SMILES

CC1=C(C=C(C=C1)NC(=O)CCC(=O)OC)Br

Origin of Product

United States

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